6-(4,4-Dimethyloxazolidin-3-yl)pyridazin-3-ol

• IUPAC Name: 3-(4,4-dimethyl-1,3-oxazolidin-3-yl)-1H-pyridazin-6-one
• InChI: InChI=1S/C9H13N3O2/c1-9(2)5-14-6-12(9)7-3-4-8(13)11-10-7/h3-4H,5-6H2,1-2H3,(H,11,13)
• InChI Key: KVLJFDBBCNISFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1(COCN1C2=NNC(=O)C=C2)C
• Molecular Formula: C9H13N3O2
• Molecular Weight: 195.22 g/mol

Description

6-(4,4-Dimethyloxazolidin-3-yl)pyridazin-3-ol (DMPO) is a heterocyclic compound of the pyridazinone family that has been studied extensively for its potential applications in a variety of scientific research fields. This compound is of particular interest due to its unique structure and its ability to serve as a versatile platform for further chemical modification. Its synthesis, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions are discussed in

Scientific Research Applications

6-(4,4-Dimethyloxazolidin-3-yl)pyridazin-3-ol has been studied extensively for its potential applications in a variety of scientific research fields. It has been used as a building block for the synthesis of organic molecules, such as amino acids and peptides. It has also been used as an intermediate in the synthesis of pharmaceuticals, such as anti-inflammatory drugs and anti-cancer agents. Additionally, 6-(4,4-Dimethyloxazolidin-3-yl)pyridazin-3-ol has been explored as a potential agent for the inhibition of enzymes involved in the metabolism of drugs, such as cytochrome P450.

Mechanism of Action

Target of action

Pyridazines and pyridazinones are heterocycles that contain two adjacent nitrogen atoms and have shown a wide range of pharmacological activities . The specific targets of these compounds can vary widely depending on their structure and functional groups.

Mode of action

The mode of action of these compounds is also dependent on their specific structure and functional groups. They can interact with their targets in various ways, such as by inhibiting or activating certain enzymes or receptors .

Biochemical pathways

Pyridazines and pyridazinones can affect various biochemical pathways due to their wide range of pharmacological activities. For example, some derivatives have been shown to possess anti-inflammatory and analgesic, antiplatelet, anticancer, antidepressant, anxiolytic, antidiabetic, antihypertensive, anticonvulsant, and many other anticipated biological properties .

Pharmacokinetics

The absorption, distribution, metabolism, and excretion (ADME) properties of these compounds can vary widely depending on their specific structure and functional groups. Some pyridazinone derivatives have been shown to have ideal pharmaceutical properties for a CNS drug in regard to water solubility, permeability and lipophilicity and had low binding to human plasma proteins .

Result of action

The molecular and cellular effects of these compounds can vary widely depending on their specific structure and functional groups. For example, some derivatives have been shown to have anti-inflammatory, analgesic, antiplatelet, anticancer, antidepressant, anxiolytic, antidiabetic, antihypertensive, anticonvulsant, and many other anticipated biological properties .

Advantages and Limitations for Lab Experiments

The advantages of using 6-(4,4-Dimethyloxazolidin-3-yl)pyridazin-3-ol as a platform for further chemical modification include its availability, its low cost, and its versatility. Additionally, its structure is relatively simple and can be readily modified to create a wide range of compounds. However, the use of 6-(4,4-Dimethyloxazolidin-3-yl)pyridazin-3-ol in lab experiments is limited by its low solubility in water, as well as its potential toxicity.

Future Directions

The potential future directions for the use of 6-(4,4-Dimethyloxazolidin-3-yl)pyridazin-3-ol include further research into its mechanism of action, its potential applications in drug delivery, and its potential use as a therapeutic agent. Additionally, further research into its biochemical and physiological effects is needed, as well as further exploration of its potential as a platform for further chemical modification. Finally, further research into its potential toxicity, as well as its potential for environmental contamination, is needed.